3-(4-butoxyphenyl)-2-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]acrylonitrile

• IUPAC Name: (E)-3-(4-butoxyphenyl)-2-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• InChI: InChI=1S/C24H24N2OS/c1-4-5-12-27-21-9-7-19(8-10-21)14-20(15-25)24-26-23(16-28-24)22-11-6-17(2)13-18(22)3/h6-11,13-14,16H,4-5,12H2,1-3H3/b20-14+
• InChI Key: RJYSDZOIHKZSFU-XSFVSMFZSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C=C(C#N)C2=NC(=CS2)C3=C(C=C(C=C3)C)C
• Isomeric SMILES: CCCCOC1=CC=C(C=C1)/C=C(\C#N)/C2=NC(=CS2)C3=C(C=C(C=C3)C)C
• Molecular Formula: C24H24N2OS
• Molecular Weight: 388.5 g/mol

Description

3-(4-butoxyphenyl)-2-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]acrylonitrile, also known as DM-3189, is a novel chemical compound that has shown promising results in scientific research applications.

Mechanism of Action

3-(4-butoxyphenyl)-2-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]acrylonitrile exerts its pharmacological effects by inhibiting the activity of certain enzymes and proteins that are involved in the development and progression of diseases. Specifically, it has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. 3-(4-butoxyphenyl)-2-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]acrylonitrile also inhibits the activity of the protein kinase C (PKC) family, which is involved in the regulation of cell growth and survival.
Biochemical and Physiological Effects
3-(4-butoxyphenyl)-2-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]acrylonitrile has been shown to have a number of biochemical and physiological effects in animal models. It has been shown to reduce the production of inflammatory mediators, such as prostaglandins and cytokines, and to inhibit the growth and proliferation of cancer cells. 3-(4-butoxyphenyl)-2-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]acrylonitrile has also been shown to have antioxidant properties, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

One advantage of 3-(4-butoxyphenyl)-2-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]acrylonitrile for lab experiments is that it has been extensively studied in preclinical models, which provides a wealth of information on its pharmacological effects and potential therapeutic applications. However, one limitation is that 3-(4-butoxyphenyl)-2-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]acrylonitrile has not yet been tested in clinical trials, so its safety and efficacy in humans are not yet known.

Future Directions

There are several potential future directions for research on 3-(4-butoxyphenyl)-2-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]acrylonitrile. One area of interest is its potential use as a therapeutic agent for cancer, inflammation, and autoimmune diseases. Another area of interest is its potential use as a tool for studying the role of COX-2 and PKC in disease development and progression. Additionally, further research is needed to determine the safety and efficacy of 3-(4-butoxyphenyl)-2-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]acrylonitrile in humans, which could pave the way for its development as a clinical drug.

Scientific Research Applications

3-(4-butoxyphenyl)-2-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]acrylonitrile has been extensively studied for its potential use as a therapeutic agent for various diseases. It has shown promising results in preclinical studies for the treatment of cancer, inflammation, and autoimmune diseases. In particular, 3-(4-butoxyphenyl)-2-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]acrylonitrile has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models.